Phenol, 2,4,6-tris(phenylazo)-

• CAS RN: 13014-91-0
• Molecular Formula: C24H18N6O
• Molecular Weight: 406.4 g/mol
• IUPAC Name: 2,4,6-tris(phenyldiazenyl)phenol
• InChI: InChI=1S/C24H18N6O/c31-24-22(29-26-19-12-6-2-7-13-19)16-21(28-25-18-10-4-1-5-11-18)17-23(24)30-27-20-14-8-3-9-15-20/h1-17,31H
• InChI Key: IEQLZGDCMJYXKN-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)N=NC2=CC(=C(C(=C2)N=NC3=CC=CC=C3)O)N=NC4=CC=CC=C4
• synonyms: 2,4,6-Tris(phenylazo)phenol

Description

Phenol, 2,4,6-tris(phenylazo)-, also known as PPA, is a synthetic compound that has been widely used in scientific research. This compound is a member of the azo dye family and is commonly used as a pH indicator. PPA has been used in various scientific fields, including biochemistry, pharmacology, and toxicology.

Mechanism of Action

The mechanism of action of Phenol, 2,4,6-tris(phenylazo)- is not fully understood. However, it is believed that Phenol, 2,4,6-tris(phenylazo)- interacts with proteins and other biomolecules by forming hydrogen bonds and hydrophobic interactions. Phenol, 2,4,6-tris(phenylazo)- has been shown to bind to proteins, such as bovine serum albumin, and to alter their conformation.
Biochemical and Physiological Effects:
Phenol, 2,4,6-tris(phenylazo)- has been shown to have biochemical and physiological effects. It has been shown to inhibit the activity of some enzymes, such as acetylcholinesterase and butyrylcholinesterase. Phenol, 2,4,6-tris(phenylazo)- has also been shown to have antioxidant properties and to scavenge free radicals. In addition, Phenol, 2,4,6-tris(phenylazo)- has been shown to have anti-inflammatory properties and to inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

Phenol, 2,4,6-tris(phenylazo)- has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. Phenol, 2,4,6-tris(phenylazo)- is also a pH indicator that can be used in a wide range of pH conditions. However, Phenol, 2,4,6-tris(phenylazo)- has some limitations. It is a synthetic compound that may not accurately reflect the properties of natural biomolecules. In addition, Phenol, 2,4,6-tris(phenylazo)- may interfere with some biochemical assays and may have toxic effects at high concentrations.

Future Directions

There are several future directions for the study of Phenol, 2,4,6-tris(phenylazo)-. One area of research is the development of new synthetic methods for Phenol, 2,4,6-tris(phenylazo)- that are more efficient and environmentally friendly. Another area of research is the study of the interactions between Phenol, 2,4,6-tris(phenylazo)- and biomolecules, such as proteins and nucleic acids. This research could lead to the development of new drugs and therapies for various diseases. Finally, the study of the toxic effects of Phenol, 2,4,6-tris(phenylazo)- at low concentrations could provide insight into the potential health risks associated with exposure to this compound.
Conclusion:
In conclusion, Phenol, 2,4,6-tris(phenylazo)- is a synthetic compound that has been widely used in scientific research. It has been shown to have biochemical and physiological effects and has been used in various research applications. Phenol, 2,4,6-tris(phenylazo)- has several advantages for lab experiments but also has some limitations. Future research on Phenol, 2,4,6-tris(phenylazo)- could lead to the development of new drugs and therapies and provide insight into the potential health risks associated with exposure to this compound.

Synthesis Methods

Phenol, 2,4,6-tris(phenylazo)- can be synthesized by the reaction of phenol with diazonium salts of aniline. The reaction is carried out in the presence of a catalyst, such as copper powder or cuprous chloride. The resulting product is a red-orange powder that is soluble in organic solvents.

Scientific Research Applications

Phenol, 2,4,6-tris(phenylazo)- has been used in various scientific research applications. It is commonly used as a pH indicator in biochemical assays. Phenol, 2,4,6-tris(phenylazo)- has also been used as a fluorescent probe for the detection of metal ions and as a reagent for the determination of amino acids. In addition, Phenol, 2,4,6-tris(phenylazo)- has been used in the study of protein-ligand interactions and enzyme kinetics.